Cas no 1306728-50-6 ((1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol
• CAS No: 1306728-50-6
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 5571954
• Update Time: 2025-07-19

(1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol
• 1,3,4-Oxadiazole-2-methanol, α,5-dimethyl-, (αS)-
• (αS)-α,5-Dimethyl-1,3,4-oxadiazole-2-methanol

• Inchi： 1S/C5H8N2O2/c1-3(8)5-7-6-4(2)9-5/h3,8H,1-2H3/t3-/m0/s1
• InChI Key： WCUWYKIMDAACPY-VKHMYHEASA-N
• SMILES： O1C(C)=NN=C1[C@H](C)O

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 239.0±42.0 °C(Predicted)
• pka: 12.45±0.20(Predicted)

Additional information on (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol

Overview of (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol (CAS No. 1306728-50-6)

(1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol (CAS No. 1306728-50-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory activities.

The chiral center in the molecule at the (1S) position imparts specific stereochemical properties that can influence its interactions with biological targets. The presence of the 5-methyl group on the 1,3,4-oxadiazole ring further modulates its physicochemical and biological characteristics. These structural elements make (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol in several areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antimicrobial activity against a range of pathogenic bacteria, including both Gram-positive and Gram-negative strains. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol has shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol has also been investigated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it exhibits low toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse effects.

In terms of drug development, (1S)-1-(5-methyl-1,3,4-oxadiazol-2-yl)ethan-1-ol is currently being evaluated in early-stage clinical trials for its efficacy and safety in treating bacterial infections and inflammatory conditions. Preliminary results from these trials are promising and indicate that the compound may offer a novel therapeutic option for patients with unmet medical needs.

The synthesis of (1S)-1-(5-methyl-1,3,4-oxadiazol-2-y l)ethan - 1 - ol has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including enantioselective catalytic methods that allow for efficient production of the desired enantiomer. This is crucial for pharmaceutical applications where enantiomeric purity is essential for ensuring consistent therapeutic effects and minimizing side effects.

In conclusion, (1S)-1-(5-methyl - 1 , 3 , 4 - oxad iaz ol - 2 - yl )et han - 1 - ol (CAS No. 1306728 - 50 - 6) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel drugs for treating infectious and inflammatory diseases.